Cas no 1806471-44-2 (2-Bromo-6-(2-chloropropanoyl)benzaldehyde)

• Product Name: 2-Bromo-6-(2-chloropropanoyl)benzaldehyde
• CAS No: 1806471-44-2
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 4975599
• Update Time: 2025-06-25

2-Bromo-6-(2-chloropropanoyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(2-chloropropanoyl)benzaldehyde

• Inchi： 1S/C10H8BrClO2/c1-6(12)10(14)7-3-2-4-9(11)8(7)5-13/h2-6H,1H3
• InChI Key： WUAISXIMGBTTSC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C=O)C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 2.8
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-6-(2-chloropropanoyl)benzaldehyde

Introduction to 2-Bromo-6-(2-chloropropanoyl)benzaldehyde (CAS No. 1806471-44-2)

2-Bromo-6-(2-chloropropanoyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1806471-44-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its versatile structural framework and potential biological activities. This compound belongs to the class of arylaldehydes, characterized by the presence of a benzaldehyde moiety, which is a well-known pharmacophore in medicinal chemistry. The introduction of bromine and chloropropanoyl substituents at specific positions on the benzene ring enhances its reactivity and functionalization possibilities, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 2-Bromo-6-(2-chloropropanoyl)benzaldehyde positions it as a promising candidate for further derivatization, enabling the development of novel compounds with tailored properties. The bromine atom at the 2-position provides a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing biaryl structures. These types of transformations are pivotal in drug discovery, as biaryl scaffolds are prevalent in many bioactive molecules. Additionally, the chloropropanoyl group at the 6-position introduces a polar and reactive side chain that can participate in various chemical modifications, including amide bond formation or esterification, further expanding the synthetic utility of this compound.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzyme-driven diseases. The aldehyde functionality in 2-Bromo-6-(2-chloropropanoyl)benzaldehyde serves as a key site for covalent bond formation with nucleophilic residues in protein targets, offering a strategy for designing irreversible inhibitors. This approach has shown promise in overcoming drug resistance by covalently modifying key enzymes involved in pathogenic processes. For instance, studies have highlighted the potential of arylaldehyde derivatives in inhibiting proteases such as caspase-3 and cathepsin B, which are implicated in inflammatory responses and cancer progression. The structural features of 2-Bromo-6-(2-chloropropanoyl)benzaldehyde make it an attractive scaffold for generating such enzyme inhibitors.

The chloropropanoyl moiety also lends itself to exploring different biological activities beyond enzyme inhibition. Functional groups like carboxylic acid esters derived from chloropropanoyl derivatives have been investigated for their roles in modulating cellular signaling pathways. For example, certain propanoic acid derivatives exhibit anti-inflammatory properties by interfering with cyclooxygenase (COX) pathways or by acting on G-protein coupled receptors (GPCRs). The versatility of 2-Bromo-6-(2-chloropropanoyl)benzaldehyde allows researchers to fine-tune its properties through structural modifications, enabling the exploration of multiple therapeutic avenues.

Advances in computational chemistry have further enhanced the utility of 2-Bromo-6-(2-chloropropanoyl)benzaldehyde as a building block. Molecular modeling studies have demonstrated its potential binding interactions with various biological targets, providing insights into its mechanism of action. These virtual screening approaches have accelerated the identification of lead compounds for experimental validation. Moreover, the compound’s compatibility with green chemistry principles has been explored, with efforts focusing on optimizing synthetic routes to minimize waste and improve atom economy. Such sustainable practices align with contemporary pharmaceutical development goals aimed at reducing environmental impact while maintaining high efficacy.

The role of 2-Bromo-6-(2-chloropropanoyl)benzaldehyde in material science is another emerging area of interest. Its ability to undergo polymerization reactions or act as a cross-linking agent makes it relevant for developing novel polymeric materials with applications in coatings, adhesives, and even biomedical devices. Researchers have investigated its incorporation into polymer matrices to enhance material properties such as thermal stability or mechanical strength. Additionally, the compound’s fluorescence characteristics have been explored for use in optoelectronic applications, where arylaldehydes serve as luminescent dyes.

Looking ahead, the future prospects for 2-Bromo-6-(2-chloropropanoyl)benzaldehyde are promising, driven by ongoing advancements in synthetic methodologies and an increasing demand for innovative molecular building blocks. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield new derivatives with enhanced therapeutic profiles. Furthermore, interdisciplinary approaches combining organic chemistry with bioinformatics and machine learning will further streamline the discovery process, enabling faster identification of compounds with desired biological activities.

In conclusion,2-Bromo-6-(2-chloropropanoyl)benzaldehyde (CAS No. 1806471-44-2) represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and beyond. Its unique structural features offer numerous opportunities for chemical modification and functionalization, making it an indispensable tool for researchers aiming to develop novel therapeutics and advanced materials. As our understanding of molecular interactions continues to evolve，this compound is poised to play a pivotal role in shaping future scientific discoveries.